Cas no 993-53-3 (3,4,4-Trimethyl-1-pentyn-3-ol)

• Product Name: 3,4,4-Trimethyl-1-pentyn-3-ol
• CAS No: 993-53-3
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 83277
• PubChem ID: 136777
• Update Time: 2025-04-18

3,4,4-Trimethyl-1-pentyn-3-ol Chemical and Physical Properties

Names and Identifiers

• 3,4,4-Trimethyl-1-pentyn-3-ol
• 3,4,4-trimethylpent-1-yn-3-ol
• 2,2,3-trimethyl-4-pentyn-3-ol
• 3,4,4-trimethyl-pent-1-yn-3-ol
• Methyl-tert.-butyl-aethinyl-carbinol
• pent-1-ynol-3 3,4,4-trimethyl
• AKOS006228989
• MFCD00041602
• 1-Pentyn-3-ol,3,4,4-trimethyl-
• 993-53-3
• NSC 47968
• 3,4,4,-Trimethyl-1-pentyn-3-ol
• SCHEMBL236304
• NSC-47968
• FT-0601837
• NSC47968

• MDL： MFCD00041602
• Inchi： 1S/C8H14O/c1-6-8(5,9)7(2,3)4/h1,9H,2-5H3
• InChI Key： XXWIEGOAVMLISY-UHFFFAOYSA-N
• SMILES： OC(C#C)(C)C(C)(C)C
• BRN： 1742361

Computed Properties

• Exact Mass: 126.10400
• Monoisotopic Mass: 126.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: Not determined
• Density: 0,868 g/cm3
• Melting Point: Not available
• Boiling Point: 142-144°C
• Flash Point: 39°C
• Refractive Index: 1.4420
• PSA: 20.23000
• LogP: 1.41670
• Solubility: Not determined
• Vapor Pressure: 3.0±0.5 mmHg at 25°C

3,4,4-Trimethyl-1-pentyn-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1987
• Safety Instruction： S23-S24/25
• HazardClass：3
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R10
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)